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Quinespar Quinespar
Brand Name: Vulcanchem
CAS No.: 18921-66-9
VCID: VC0099910
InChI: InChI=1S/C24H28N6O5/c1-3-34-20(31)12-19(23(33)35-4-2)28-22(32)15-6-8-16(9-7-15)27-13-14-5-10-18-17(11-14)21(25)30-24(26)29-18/h5-11,19,27H,3-4,12-13H2,1-2H3,(H,28,32)(H4,25,26,29,30)/t19-/m0/s1
SMILES: CCOC(=O)CC(C(=O)OCC)NC(=O)C1=CC=C(C=C1)NCC2=CC3=C(C=C2)N=C(N=C3N)N
Molecular Formula: C24H28N6O5
Molecular Weight: 480.5 g/mol

Quinespar

CAS No.: 18921-66-9

Main Products

VCID: VC0099910

Molecular Formula: C24H28N6O5

Molecular Weight: 480.5 g/mol

Quinespar - 18921-66-9

CAS No. 18921-66-9
Product Name Quinespar
Molecular Formula C24H28N6O5
Molecular Weight 480.5 g/mol
IUPAC Name diethyl (2S)-2-[[4-[(2,4-diaminoquinazolin-6-yl)methylamino]benzoyl]amino]butanedioate
Standard InChI InChI=1S/C24H28N6O5/c1-3-34-20(31)12-19(23(33)35-4-2)28-22(32)15-6-8-16(9-7-15)27-13-14-5-10-18-17(11-14)21(25)30-24(26)29-18/h5-11,19,27H,3-4,12-13H2,1-2H3,(H,28,32)(H4,25,26,29,30)/t19-/m0/s1
Standard InChIKey MJEKRVFLXCYWPZ-IBGZPJMESA-N
Isomeric SMILES CCOC(=O)C[C@@H](C(=O)OCC)NC(=O)C1=CC=C(C=C1)NCC2=CC3=C(C=C2)N=C(N=C3N)N
SMILES CCOC(=O)CC(C(=O)OCC)NC(=O)C1=CC=C(C=C1)NCC2=CC3=C(C=C2)N=C(N=C3N)N
Canonical SMILES CCOC(=O)CC(C(=O)OCC)NC(=O)C1=CC=C(C=C1)NCC2=CC3=C(C=C2)N=C(N=C3N)N
Synonyms N-(4-(((2,4-diamino-6-quinazolinyl)methyl)amino)benzoyl)aspartic acid diethyl ester
quinespa
PubChem Compound 3080716
Last Modified Nov 11 2021
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